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Compound of Interest

Compound Name: 2-Fluorobenzoic Acid-d4

Cat. No.: B589444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Fluorobenzoic
Acid-d4. Due to the limited availability of specific quantitative data for the deuterated form, this

guide also includes data for the non-deuterated analogue, 2-Fluorobenzoic Acid, as a close

proxy. The solubility of deuterated compounds is generally very similar to their non-deuterated

counterparts.

Introduction
2-Fluorobenzoic Acid-d4 is the deuterated form of 2-Fluorobenzoic Acid, an aromatic organic

compound. It is utilized as an internal standard in isotope dilution mass spectrometry for the

accurate quantification of 2-Fluorobenzoic Acid in complex matrices. Understanding its

solubility in various organic solvents is critical for its effective use in analytical and research

applications, particularly in drug development and metabolism studies.

Physicochemical Properties
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Property Value

Chemical Formula C₇HD₄FO₂

Molecular Weight 144.14 g/mol

Appearance White to light yellow crystalline powder[1]

Melting Point 122-125 °C (for non-deuterated form)[1][2]

Qualitative Solubility of 2-Fluorobenzoic Acid-d4
Qualitative data indicates that 2-Fluorobenzoic Acid-d4 is soluble in the following organic

solvents. However, specific quantitative values are not readily available in the published

literature.

Chloroform

Dichloromethane

Dimethyl Sulfoxide (DMSO)

Quantitative Solubility of 2-Fluorobenzoic Acid
(Non-deuterated)
The following table summarizes the quantitative solubility data for the non-deuterated form, 2-

Fluorobenzoic Acid, in various organic solvents. This data serves as a reliable estimate for the

solubility of its deuterated analogue.

Solvent Temperature (°C) Solubility ( g/100g Solvent)

Benzene 25 Inquire with supplier

Toluene 25 Inquire with supplier

Ether 25 Soluble[1]

Ketones 25 Soluble[1]

Water 25 Slightly soluble[1]
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Note: For many common organic solvents, 2-Fluorobenzoic acid is described as "soluble," but

specific quantitative data at various temperatures is not consistently reported in readily

accessible literature.[1] Researchers are advised to determine solubility experimentally for their

specific conditions.

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of an aromatic

acid like 2-Fluorobenzoic Acid-d4 in an organic solvent using the isothermal shake-flask

method.

Objective: To determine the saturation solubility of 2-Fluorobenzoic Acid-d4 in a specific

organic solvent at a controlled temperature.

Materials:

2-Fluorobenzoic Acid-d4

Selected organic solvent (e.g., Dichloromethane)

Analytical balance

Thermostatic shaker bath

Centrifuge

Volumetric flasks

Micropipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 2-Fluorobenzoic Acid-
d4 to a known volume of the organic solvent in several sealed vials.
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Equilibration: Place the vials in a thermostatic shaker bath set to the desired temperature

(e.g., 25 °C). Shake the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature to allow the undissolved solid to settle. Centrifuge the vials to further ensure

complete separation of the solid and liquid phases.

Sample Withdrawal and Dilution: Carefully withdraw a known volume of the clear

supernatant using a pre-heated or pre-cooled pipette to avoid temperature fluctuations that

could cause precipitation or further dissolution. Dilute the withdrawn sample with a known

volume of the solvent to a concentration within the calibration range of the analytical method.

Quantification: Analyze the diluted samples using a validated HPLC method to determine the

concentration of 2-Fluorobenzoic Acid-d4.

Calculation: Calculate the solubility from the measured concentration and the dilution factor.

The results can be expressed in units such as g/100 mL or mol/L.

Workflow for Solubility Determination
The following diagram illustrates the general workflow for the experimental determination of

solubility.

Preparation Equilibration Phase Separation Analysis Result

Prepare Supersaturated Solution Equilibrate in Shaker Bath Centrifuge to Separate Phases Sample Supernatant Dilute Sample HPLC Analysis Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2-Fluorobenzoic Acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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